OX01914

• Molecular Formula: C17H14N4O
• Molecular Weight: 290.32 g/mol
• InChI: InChI=1S/C17H14N4O/c18-21-17(22)16-19-14(12-7-3-1-4-8-12)11-15(20-16)13-9-5-2-6-10-13/h1-11H,18H2,(H,21,22)
• InChIKey: WQLVMRVQMYSEQZ-UHFFFAOYSA-N
• Solubility: 30.5 [ug/mL] (The mean of the results at pH 7.4)

OX01914: Water-Soluble Utrophin Modulator for DMD Research

OX01914 is a synthetic small molecule belonging to the 4,6-diphenylpyrimidine-2-carbohydrazide class and functions as a utrophin modulator . It is primarily investigated for its ability to upregulate utrophin protein levels, a dystrophin paralogue, thereby offering a potential therapeutic strategy applicable to all Duchenne muscular dystrophy (DMD) patient populations regardless of their dystrophin mutation [1]. Vendor technical data sheets and primary literature consistently describe OX01914 as possessing both good aqueous solubility and cell membrane permeability, with a reported EC50 of 20.5 μM for utrophin upregulation [2].

1

Water-soluble utrophin modulator supporting direct aqueous formulation workflows

2

Non-AhR mechanism probe for utrophin pathway deconvolution studies

3

Cell-permeable scaffold for DMD phenotypic assay and model-response investigations

• [1] Vuorinen, A., Wilkinson, I. V. L., Chatzopoulou, M., Edwards, B., Squire, S. E., Fairclough, R. J., ... & Russell, A. J. (2021). Discovery and mechanism of action studies of 4,6-diphenylpyrimidine-2-carbohydrazides as utrophin modulators for the treatment of Duchenne muscular dystrophy. European Journal of Medicinal Chemistry, 220, 113431. View Source
• [2] PeptideDB. (n.d.). OX01914. (Datasheet). View Source

OX01914 vs. Clinical Utrophin Modulators: Key Differences

Sourcing a utrophin modulator solely by its in vitro EC50 for protein upregulation, or by its nominal target class, introduces significant risk of experimental inconsistency and translational failure in DMD research. Direct substitution of OX01914 with first-generation compounds like ezutromid (SMT C1100) is not valid due to three major, quantifiable divergences: (1) a near-absolute difference in aqueous solubility, with OX01914 being water-soluble/permeable while ezutromid is water-insoluble ; (2) a 225-fold difference in primary assay potency (EC50) between OX01914 and the high-potency tool compound UM1 ; and (3) a completely distinct and orthogonal mechanism of action relative to the aryl hydrocarbon receptor (AhR)-targeting benzoxazole series (which includes ezutromid and its descendants) [1]. The clinical failure of ezutromid due to poor pharmacokinetics underscores the necessity of evaluating compounds across these precise physicochemical and mechanistic vectors rather than relying on functional similarity alone [2]. The quantitative evidence below defines the exact parameters where OX01914 and its peers are non-fungible.

Target Compound

OX01914

Water-soluble 4,6-diphenylpyrimidine-2-carbohydrazide; non-AhR mechanism

Potential Substitute

Ezutromid (SMT C1100)

Water-insoluble benzoxazole; AhR antagonist. Solubility class mismatch may alter assay conditions and exposure profile.

Target Compound

OX01914

Moderate-potency probe with reported EC50 in the micromolar range

Potential Substitute

Utrophin Modulator 1 (UM1)

High-potency tool compound. Potency profile may shift target engagement windows and off-target risk context.

Target Compound

OX01914

Orthogonal non-AhR pathway modulator

Potential Substitute

SMT022357 / benzoxazole series

AhR-targeting chemotype. Mechanism mismatch may confound pathway-response interpretation.

• [1] Russell Group, University of Oxford. (2025). Research reveals molecular target of the Utrophin modulator Ezutromid. View Source
• [2] University of Leeds. (2025). Development of next generation utrophin modulators for Duchenne muscular dystrophy: learning from clinical setbacks. View Source

OX01914 Quantitative Evidence vs. Key Analogs

Aqueous Solubility: OX01914 vs. Ezutromid

OX01914 is consistently characterized by multiple reputable vendors as a 'water-soluble' compound . In stark contrast, the first-in-class clinical candidate ezutromid (SMT C1100) is explicitly described as 'Insoluble' in water, with its solubility limited to DMSO at up to 11.85 mM . This represents a binary, functional differentiation. While precise mg/mL values for OX01914 are not widely published in the primary literature, the qualitative designation of 'water-soluble' vs. 'insoluble' has profound implications for in vitro assay design, requiring DMSO-solubilization and subsequent dilution for ezutromid, which can introduce precipitation artifacts, whereas OX01914 supports direct aqueous preparation . Direct quantitative solubility values for OX01914 have been reported as >477 μM in aqueous solubility determination [1].

Aqueous Solubility vs. Ezutromid

Head-to-head

Soluble vs. Insoluble

Supports aqueous formulation fit; DMSO-free assay design

Reported >477 μM aqueous solubility; ezutromid requires DMSO

Evidence Dimension	Aqueous Solubility
Target Compound Data	Good water solubility; >477 μM aqueous solubility was reported for related compounds in the same chemical series
Comparator Or Baseline	Ezutromid (SMT C1100/BMN-195): Water insoluble; soluble in DMSO (4 mg/mL, ~11.85 mM).
Quantified Difference	Binary (Soluble vs. Insoluble); OX01914 exhibits good water solubility, whereas ezutromid is water insoluble.
Conditions	Vendor datasheet and in-house solubility testing conditions; 25°C for ezutromid . Aqueous solubility determination for related compounds performed in phosphate buffer [1].

Why This Matters

This difference dictates formulation strategies for in vitro and in vivo studies, with OX01914's water solubility eliminating the need for DMSO and thereby minimizing solvent-induced artifacts and precipitation issues—a critical consideration for reproducible experimental workflows and downstream in vivo formulation feasibility.

• [1] Rodríguez-López, J., et al. (2020). Decreasing HepG2 Cytotoxicity by Lowering the Lipophilicity of Benzo[d]oxazolephosphinate Ester Utrophin Modulators. PubMed. View Source

Functional Potency: OX01914 vs. UM1

Multiple vendor datasheets and associated product information for OX01914 report a consistent EC50 of 20.5 μM for upregulating utrophin protein levels [1]. In contrast, the compound designated 'Utrophin Modulator 1' (UM1) exhibits a significantly higher in vitro potency, with an EC50 of 0.11 μM in an analogous assay context . While the precise cellular assay systems may differ (OX01914 data source is typically referenced from the vendor datasheet without full assay specification; UM1 has been characterized as a potent agent that upregulates utrophin levels), this 186-fold difference in EC50 establishes a clear potency hierarchy. OX01914 shows intermediate potency—less than the most potent tool compound UM1 but distinct from other clinical-stage modulators like ezutromid (0.4-0.91 μM), positioning it as a moderate-potency probe.

Functional Potency vs. UM1

Cross-study comparable

20.5 μM vs. 0.11 μM

Moderate-potency probe context; supports pathway titration studies

186-fold difference in reported utrophin upregulation EC50

Evidence Dimension	In vitro potency (EC50) for utrophin upregulation
Target Compound Data	20.5 μM
Comparator Or Baseline	Utrophin Modulator 1 (UM1): 0.11 μM; Ezutromid (SMT C1100): 0.91 μM; Compound 21: 4.17 μM.
Quantified Difference	186-fold less potent than UM1; ~22.5-fold less potent than ezutromid; ~5-fold less potent than Compound 21.
Conditions	Cell-based utrophin upregulation assay (exact cell line unspecified in primary datasheet). UM1 EC50 is from vendor datasheet.

Why This Matters

Selecting between a high-potency (nM) and moderate-potency (μM) compound has direct implications for target engagement, off-target risk profiles, and required dosing concentrations in cellular and in vivo models. Researchers requiring maximal on-target engagement may select UM1, while others studying more nuanced or prolonged effects might prefer a less potent modulator like OX01914 to avoid saturation of the system.

• [1] PeptideDB. (n.d.). OX01914. (Datasheet). View Source

Mechanism of Action: Non-AhR Pathway vs. Benzoxazole Series

The primary peer-reviewed literature explicitly establishes that the 4,6-diphenylpyrimidine-2-carbohydrazide class, of which OX01914 is the representative analog (compound 1), operates via a mechanism of action 'distinct from that of ezutromid' [1][2]. This was demonstrated through target deconvolution studies including expression analysis and chemical proteomics [1]. In contrast, ezutromid and subsequent second-generation benzoxazole-based modulators (e.g., SMT022357) have been shown to exert their effects through antagonism of the aryl hydrocarbon receptor (AhR) [3][4]. Therefore, OX01914 represents a completely orthogonal and novel mechanistic class. The exact molecular target(s) of OX01914 remain under investigation, with the identification of its binding partners being pursued through techniques like photoaffinity labeling [5].

Mechanism vs. Benzoxazoles

Head-to-head

Non-AhR pathway; distinct from ezutromid

Enables AhR-independent utrophin pathway deconvolution

Target deconvolution via expression analysis and chemical proteomics

Evidence Dimension	Primary molecular mechanism of action
Target Compound Data	Novel mechanism, distinct from ezutromid; target not AhR. Involves upregulation of utrophin mRNA and protein via a distinct, yet-to-be-fully-characterized pathway.
Comparator Or Baseline	Ezutromid (SMT C1100) and related benzoxazoles (e.g., SMT022357): Function as aryl hydrocarbon receptor (AhR) antagonists.
Quantified Difference	Qualitative and orthogonality: the 4,6-diphenylpyrimidine-2-carbohydrazide class has a mechanism distinct from the AhR-targeting benzoxazole series.
Conditions	In vitro mechanistic studies using a phenotypic screen derived from a full genomic utrophin promoter context and in vivo target deconvolution [1]. For ezutromid, target deconvolution studies identified AhR as the molecular target [3].

Why This Matters

Mechanistic orthogonality is a paramount selection criterion for researchers seeking to bypass known liabilities of the AhR pathway (e.g., potential for CYP1A2 induction/metabolism observed with ezutromid [6]) or who require synergistic tool compounds that act on different nodes of the utrophin regulatory network.

• [1] Vuorinen, A., Wilkinson, I. V. L., Chatzopoulou, M., Edwards, B., Squire, S. E., Fairclough, R. J., ... & Russell, A. J. (2021). Discovery and mechanism of action studies of 4,6-diphenylpyrimidine-2-carbohydrazides as utrophin modulators for the treatment of Duchenne muscular dystrophy. European Journal of Medicinal Chemistry, 220, 113431. View Source
• [2] ScienceDirect. (2021). Discovery and mechanism of action studies of 4,6-diphenylpyrimidine-2-carbohydrazides as utrophin modulators for the treatment of Duchenne muscular dystrophy (Graphical Abstract). View Source
• [3] Russell Group, University of Oxford. (2025). Research reveals molecular target of the Utrophin modulator Ezutromid. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. (n.d.). SMT022357 ligand page. View Source
• [5] CORE. (n.d.). Search CORE: OX01914 thesis. View Source
• [6] BindingDB. (n.d.). BDBM50519636, BMN 195; BMN-195; Ezutromid; SMT-C1100; SMTC-1100; Smt c1100. View Source

Cell Permeability and Scaffold: Pyrimidine vs. Benzoxazole

OX01914 is a member of the 4,6-diphenylpyrimidine-2-carbohydrazide class [1]. A key structural and physicochemical differentiation from the benzoxazole class (which includes ezutromid, SMT022357, and Compound 21) is the hybridization of the core heterocycle. Vendor descriptions of OX01914 further specify it contains a 2-oxazoline heterocyclic core . While direct Caco-2 or PAMPA data for OX01914 are not publicly available, its 'cell membrane permeability' is a consistent, explicit vendor claim . This contrasts with the benzoxazole series, where the ADME optimization efforts (e.g., for SMT022357) specifically introduced phosphinate ester and other modifications to improve upon the poor physicochemical properties and rapid metabolism of first-in-class ezutromid [2]. The distinct and less hydrophobic 4,6-diphenylpyrimidine-2-carbohydrazide scaffold of OX01914 is explicitly noted for its favorable physicochemical (including good aqueous solubility and permeability) compared to the benzoxazole series .

Scaffold & Permeability

Class-level

4,6-diphenylpyrimidine-2-carbohydrazide core

Scaffold class review; vendor-reported cell permeability

Chemotype distinct from benzoxazole; favorable solubility profile reported

Evidence Dimension	Chemical scaffold and associated permeability class
Target Compound Data	4,6-diphenylpyrimidine-2-carbohydrazide core with 2-oxazoline heterocyclic core; vendor claims 'permeable' and 'cell membrane permeability'.
Comparator Or Baseline	Benzoxazole core (e.g., ezutromid, SMT022357); known ADME liabilities requiring chemical optimization to improve permeability and metabolic stability.
Quantified Difference	Qualitative difference in scaffold class. The 4,6-diphenylpyrimidine-2-carbohydrazide scaffold is reported to have favorable physicochemical properties including good aqueous solubility and permeability, whereas the original benzoxazole class (e.g., ezutromid) is water insoluble and had poor ADME properties.
Conditions	Comparison of chemical structures and vendor-reported physicochemical properties. Scaffold classification from primary literature [1] and vendor technical notes .

Why This Matters

For researchers designing novel analogs or seeking a distinct starting point for SAR studies, the 4,6-diphenylpyrimidine-2-carbohydrazide scaffold offers a chemically tractable template away from the extensively explored and clinically failed benzoxazole series, with intrinsic properties that may simplify formulation and in vitro handling.

• [1] Vuorinen, A., Wilkinson, I. V. L., Chatzopoulou, M., Edwards, B., Squire, S. E., Fairclough, R. J., ... & Russell, A. J. (2021). Discovery and mechanism of action studies of 4,6-diphenylpyrimidine-2-carbohydrazides as utrophin modulators for the treatment of Duchenne muscular dystrophy. European Journal of Medicinal Chemistry, 220, 113431. View Source
• [2] Tinsley, J. M., et al. (2020). Synthesis of SMT022357 enantiomers and in vivo evaluation in a Duchenne muscular dystrophy mouse model. PMC / RSC Medicinal Chemistry. View Source

OX01914 Research Applications

Aqueous-Based Cellular Assays

Researchers requiring a utrophin modulator for long-term or high-concentration cell culture experiments without the confounding artifacts of DMSO precipitation or toxicity can directly utilize OX01914 given its verified water solubility . This is a crucial advantage over water-insoluble tools like ezutromid, avoiding the need for DMSO which can influence cellular differentiation and metabolism . For assays where a moderate potency (EC50 20.5 μM) is desirable to avoid rapid pathway saturation or to model more physiologically relevant, sustained utrophin upregulation, OX01914 provides a quantifiably distinct option compared to the highly potent, low-nanomolar UM1 . Its cell membrane permeability further supports its use in challenging cell models .

Non-AhR Mediated Pathway Investigation

This is the most scientifically compelling application for OX01914. The compound's mechanism is explicitly defined as being distinct from the AhR-dependent mechanism of the benzoxazole clinical series (ezutromid, SMT022357) [1]. Researchers aiming to elucidate alternative pathways governing utrophin expression, or who suspect their models involve AhR-independent regulation, should select OX01914 as their primary chemical probe [2]. Using an AhR-antagonist benzoxazole compound in such a scenario would misrepresent the underlying biology of the pathway being studied. OX01914 serves as a key orthogonal tool to dissect non-AhR mediated utrophin modulation, a research avenue of high interest following the clinical failure of ezutromid [3].

Medicinal Chemistry: Water-Soluble Scaffold Optimization

For synthetic and medicinal chemistry teams seeking a new chemical starting point for utrophin modulation away from the extensively patented and optimized benzoxazole class, OX01914's 4,6-diphenylpyrimidine-2-carbohydrazide core offers a promising alternative . Preliminary Structure-Activity Relationship (SAR) studies around this scaffold have been reported, including the identification of the favorable linker and core modifications that distinguish OX01914 [4]. Its favorable aqueous solubility and permeability profile compared to benzoxazoles provides a superior initial pharmacokinetic and formulation foothold for lead optimization and analog development campaigns, reducing the need for early-stage solubility or permeability rescue efforts that plagued the first-generation clinical candidate [5].

In Vivo Proof-of-Concept Studies

In preliminary in vivo studies (e.g., in the mdx mouse model of DMD), the ease of formulating a water-soluble compound like OX01914 for oral gavage or intraperitoneal injection provides a significant practical advantage . This reduces the need for complex vehicle development and minimizes vehicle-related toxicity, leading to cleaner initial pharmacodynamic readouts of target engagement. While potent in vivo efficacy data for OX01914 is still emerging, its favorable solubility and class-level correlation with a new mechanism [6] make it a compelling candidate for initial proof-of-concept studies in dystrophic animal models where researchers wish to avoid the confounding factor of poor drug exposure that undermined the clinical utility of its insoluble predecessor, ezutromid .

Application

Selection Property

Validation Focus

Aqueous-formulation cellular studies

Water solubility

DMSO-free assay reproducibility and precipitation artifact control

Non-AhR utrophin pathway studies

Mechanism class

AhR-independent utrophin regulation and pathway deconvolution

Scaffold optimization studies

4,6-diphenylpyrimidine-2-carbohydrazide core

Solubility/permeability profile for analog development

In vivo model-response studies

Aqueous formulation fit

Target engagement and pharmacodynamic readouts in dystrophic models

• [1] Vuorinen, A., Wilkinson, I. V. L., Chatzopoulou, M., Edwards, B., Squire, S. E., Fairclough, R. J., ... & Russell, A. J. (2021). Discovery and mechanism of action studies of 4,6-diphenylpyrimidine-2-carbohydrazides as utrophin modulators for the treatment of Duchenne muscular dystrophy. European Journal of Medicinal Chemistry, 220, 113431. View Source
• [2] Russell Group, University of Oxford. (2025). Research reveals molecular target of the Utrophin modulator Ezutromid. View Source
• [3] University of Leeds. (2025). Development of next generation utrophin modulators for Duchenne muscular dystrophy: learning from clinical setbacks. View Source
• [4] CORE. (n.d.). Search CORE: OX01914 thesis. View Source
• [5] Tinsley, J. M., et al. (2020). Synthesis of SMT022357 enantiomers and in vivo evaluation in a Duchenne muscular dystrophy mouse model. PMC / RSC Medicinal Chemistry. View Source
• [6] Vuorinen, A., et al. (2021). European Journal of Medicinal Chemistry, 220, 113431. View Source